Cas no 74007-20-8 (trans-Doxercalciferol)

• Product Name: trans-Doxercalciferol
• CAS No: 74007-20-8
• MF: C₂₈H₄₄O₂
• MW: 412.647768974304
• MDL: MFCD01076571
• CID: 835466
• PubChem ID: 46705423
• Update Time: 2025-09-19

trans-Doxercalciferol Chemical and Physical Properties

Names and Identifiers

• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1a,3b,5E,7E,22E)-
• trans-Doxercalciferol
• (1R,3S,E)-5 - ((E)-2 - ((1R,3AS,7AR)-1 - ((2R,5R,E
• 1α-hydroxy-5,6-trans-vitamin D2
• (1S,3S,Z)-5-((E)-2-((1R,3AS,7aR)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• (1R,3S,E)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methyldihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 5-[2-[(3As,7aR)-1-(5,6-dimethylhept-3-en-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]e
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1alpha,3beta,5E,7E,22E)-
• DTXCID9014214
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol,(1a,3b,5E,7E,22E)-
• DTXSID50860671
• CS-M0578
• NS00070459
• NCGC00182058-03
• AC-906
• Tox21_112978
• AKOS025402434
• CAS-54573-75-0
• CS-13660
• 74007-20-8
• DTXSID1034214
• HY-75992
• (1R,3S,E)-5-((E)-2-((1R,3aS,7aR)-1-((2R,5R,E)-5,6-dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• (1R,3S,5E)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 9,10-Secoergosta-5,7,10(19),22-tetraene-1,3-diol, (1I+/-,3I(2),5E,7E,22E)-

• MDL： MFCD01076571
• Inchi： 1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12+/t19-,20+,24+,25+,26-,27-,28+/m0/s1
• InChI Key： HKXBNHCUPKIYDM-HBZIUUSASA-N
• SMILES： O[C@H]1C[C@@H](C(=C)/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@H]\1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C)O

Computed Properties

• Exact Mass: 412.33400
• Monoisotopic Mass: 412.334130642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 6.3

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 107-110°C
• Boiling Point: 538.7±50.0 °C at 760 mmHg
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 40.46000
• LogP: 6.61180
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

trans-Doxercalciferol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Amber Vial, -20??C Freezer, Under Inert Atmosphere